Cas no 823817-67-0 (Pyridinium, 1-(pentylideneamino)-)

• Product name: Pyridinium, 1-(pentylideneamino)-
• CAS No: 823817-67-0
• MF: C₁₀H₁₅N₂+
• MW: 163.2395
• CID: 692349
• PubChem ID: 71418741

Pyridinium, 1-(pentylideneamino)- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(pentylideneamino)-
• N-pyridin-1-ium-1-ylpentan-1-imine
• 823817-67-0
• DTXSID10838033
• 1-(PENTYLIDENEAMINO)PYRIDIN-1-IUM

• Inchi： InChI=1S/C10H15N2/c1-2-3-5-8-11-12-9-6-4-7-10-12/h4,6-10H,2-3,5H2,1H3/q+1
• InChI Key： PYSBQFFKTLUWGF-UHFFFAOYSA-N
• SMILES： CCCCC=N[N+]1=CC=CC=C1

Computed Properties

• Exact Mass: 163.123523487g/mol
• Monoisotopic Mass: 163.123523487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 16.2Ų